Cas no 5510-04-3 (1-[(7-methylnaphthalen-2-yl)sulfonyl]-1H-imidazole)
5510-04-3 structure
Product Name:1-[(7-methylnaphthalen-2-yl)sulfonyl]-1H-imidazole
CAS No:5510-04-3
MF:C14H12N2O2S
MW:272.322281837463
CID:1591932
PubChem ID:754516
Update Time:2025-04-21
1-[(7-methylnaphthalen-2-yl)sulfonyl]-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1-[(7-methylnaphthalen-2-yl)sulfonyl]-1H-imidazole
- 1-(7-Methyl-naphthalene-2-sulfonyl)-1H-imidazole
- DTXSID90353815
- Oprea1_119542
- Oprea1_784459
- 1-(7-methylnaphthalen-2-yl)sulfonylimidazole
- 5510-04-3
- AKOS000595639
- CHEMBL4935208
- AB00087079-01
- 5560-03-2
- 1-[(7-methyl-2-naphthyl)sulfonyl]-1H-imidazole
- SR-01000515693
- SR-01000515693-1
-
- Inchi: 1S/C14H12N2O2S/c1-11-2-3-12-4-5-14(9-13(12)8-11)19(17,18)16-7-6-15-10-16/h2-10H,1H3
- InChI Key: TZEMXLNMWPJQPR-UHFFFAOYSA-N
- SMILES: S(C1C=CC2C=CC(C)=CC=2C=1)(N1C=NC=C1)(=O)=O
Computed Properties
- Exact Mass: 272.06206
- Monoisotopic Mass: 272.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 60.3Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 508.2°C at 760 mmHg
- Flash Point: 261.2°C
- Refractive Index: 1.653
- PSA: 51.96
1-[(7-methylnaphthalen-2-yl)sulfonyl]-1H-imidazole Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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